Cas no 904885-89-8 (1,6-Naphthyridine-2-carbaldehyde)

• Product Name: 1,6-Naphthyridine-2-carbaldehyde
• CAS No: 904885-89-8
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 6782843
• PubChem ID: 18621330
• Update Time: 2025-06-25

1,6-Naphthyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,6-naphthyridine-2-carbaldehyde
• AKOS006287235
• 904885-89-8
• SCHEMBL2007579
• 1,6-Naphthyridine-2-carbaldehyde

• Inchi： 1S/C9H6N2O/c12-6-8-2-1-7-5-10-4-3-9(7)11-8/h1-6H
• InChI Key： PCWMRRMFCMNHIW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=NC=CC2=N1

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų

Additional information on 1,6-Naphthyridine-2-carbaldehyde

Introduction to 1,6-Naphthyridine-2-carbaldehyde (CAS No. 904885-89-8)

1,6-Naphthyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 904885-89-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms at both the 1 and 6 positions. The presence of an aldehyde functional group at the 2-position introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for drug discovery.

The molecular structure of 1,6-Naphthyridine-2-carbaldehyde consists of two benzene rings connected by a pyridine ring, with an aldehyde group attached to one of the benzene rings. This configuration imparts distinct electronic and steric properties that influence its interactions with biological targets. The compound’s ability to participate in various chemical reactions, such as condensation, oxidation, and reduction, further enhances its utility in synthetic pathways.

In recent years, 1,6-Naphthyridine-2-carbaldehyde has been extensively studied for its pharmacological potential. Naphthyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde functionality at the 2-position provides a reactive site for further derivatization, enabling the design of novel analogs with enhanced biological efficacy.

One of the most compelling aspects of 1,6-Naphthyridine-2-carbaldehyde is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and proteases, which are critical in cancer progression and inflammatory responses.

Recent advancements in computational chemistry have further highlighted the significance of 1,6-Naphthyridine-2-carbaldehyde. Molecular modeling studies have revealed that its scaffold can effectively bind to specific pockets on biological targets, suggesting its potential as a scaffold for drug development. These insights have guided the design of more optimized derivatives with improved binding affinities and selectivity.

The synthesis of 1,6-Naphthyridine-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the aldehyde group at the 2-position. The development of efficient synthetic methodologies has been crucial in enabling large-scale production for research and industrial applications.

In addition to its pharmaceutical applications, 1,6-Naphthyridine-2-carbaldehyde has shown promise in material science. Its rigid aromatic structure makes it a suitable candidate for designing organic semiconductors and luminescent materials. Researchers are exploring its potential in creating novel optoelectronic devices and sensors where its electronic properties can be harnessed for functional applications.

The biological activity of 1,6-Naphthyridine-2-carbaldehyde has been further investigated through preclinical studies. Initial findings suggest that derivatives derived from this compound exhibit significant therapeutic potential in treating neurological disorders and metabolic diseases. The aldehyde group allows for diversification into various pharmacological entities, enabling researchers to fine-tune their properties for specific therapeutic targets.

The future prospects of 1,6-Naphthyridine-2-carbaldehyde are promising, with ongoing research aimed at uncovering new synthetic strategies and expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical candidates. As computational tools continue to advance, virtual screening methods will play a pivotal role in identifying novel derivatives with enhanced efficacy and reduced side effects.

In conclusion,1,6-Naphthyridine-2-carbaldehyde (CAS No. 904885-89-8) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery and material science. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research progresses，this compound is poised to contribute significantly to advancements in healthcare and technology.